Cas no 84564-18-1 ([(3R,4S,5S,6R)-6-[(1S)-1,2-Dimethoxyethyl]-2,4,5-trimethoxyoxan-3-yl] acetate)

• Product name: [(3R,4S,5S,6R)-6-[(1S)-1,2-Dimethoxyethyl]-2,4,5-trimethoxyoxan-3-yl] acetate
• CAS No: 84564-18-1
• MF: C₁₄H₂₆O₈
• MW: 322.3514
• CID: 4741661

[(3R,4S,5S,6R)-6-[(1S)-1,2-Dimethoxyethyl]-2,4,5-trimethoxyoxan-3-yl] acetate Chemical and Physical Properties

Names and Identifiers

• 2-O-Acetyl-1-O,3-O,4-O,6-O,7-O-pentamethyl-beta-L-glycero-D-gluco-heptopyranose
• [(3R,4S,5S,6R)-6-[(1S)-1,2-Dimethoxyethyl]-2,4,5-trimethoxyoxan-3-yl] acetate

• Inchi： 1S/C14H26O8/c1-8(15)21-13-12(19-5)11(18-4)10(22-14(13)20-6)9(17-3)7-16-2/h9-14H,7H2,1-6H3/t9-,10+,11+,12-,13+,14?/m0/s1
• InChI Key： LRTPRBAUOHMUDT-LQRZTCBFSA-N
• SMILES： O1C([H])([C@@]([H])([C@]([H])([C@@]([H])([C@@]1([H])[C@]([H])(C([H])([H])OC([H])([H])[H])OC([H])([H])[H])OC([H])([H])[H])OC([H])([H])[H])OC(C([H])([H])[H])=O)OC([H])([H])[H]

Computed Properties

• Exact Mass: 322.162768g/mol
• Monoisotopic Mass: 322.162768g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.7
• Molecular Weight: 322.35g/mol
• XLogP3: -0.5